Ethyl 3-(4-methoxyphenyl)-2-methylprop-2-enoate

• CAS RN: 52750-05-7
• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: ethyl 3-(4-methoxyphenyl)-2-methylprop-2-enoate
• InChI: InChI=1S/C13H16O3/c1-4-16-13(14)10(2)9-11-5-7-12(15-3)8-6-11/h5-9H,4H2,1-3H3
• InChI Key: CATWJJBYIYENLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC=C(C=C1)OC)C

Description

Ethyl 3-(4-methoxyphenyl)-2-methylprop-2-enoate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 71.8 g (0.30 mole) of ethyl β-(p-methoxyphenyl)-β-hydroxy-α-methylpropionate is refluxed with 41.0 g (0.30 mole) of potassium hydrogen sulfate in 718 ml of benzene for 1 hour. The insoluble white crystals formed are filtered off, washed with benzene and the solvent of the filtrate is removed on evaporation. This is dissolved in 700 ml of ether. The ether solution is washed with 4 × 100 ml of cold water until neutral followed by 80 ml of saturated sodium chloride solution, then it is dried over magnesium sulfate for 1.5 hours and filtered. The solvent is removed on an evaporator to give ethyl p-methoxy-α-methylcinnamate.